2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a central imidazole ring substituted at the 1-position with a 3-chlorophenyl group. A thioether linkage connects the imidazole to an acetamide moiety, which is further substituted at the nitrogen with a 3-methoxyphenyl group.
Properties
IUPAC Name |
2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O2S/c1-24-16-7-3-5-14(11-16)21-17(23)12-25-18-20-8-9-22(18)15-6-2-4-13(19)10-15/h2-11H,12H2,1H3,(H,21,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJRSIZPTRSOJLO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC=CN2C3=CC(=CC=C3)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide typically involves multiple steps:
Formation of the Imidazole Ring: The imidazole ring can be synthesized through the condensation of glyoxal, ammonia, and formaldehyde.
Thioether Formation: The imidazole derivative is then reacted with a thiol compound, such as 3-chlorothiophenol, under basic conditions to form the thioether linkage.
Acetamide Formation: The final step involves the reaction of the thioether-imidazole compound with 3-methoxyphenylacetyl chloride in the presence of a base like triethylamine to form the acetamide group.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process.
Chemical Reactions Analysis
Types of Reactions
2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide can undergo several types of chemical reactions:
Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.
Substitution: The chlorine atom on the phenyl ring can be substituted with various nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.
Reduction: Palladium on carbon (Pd/C), hydrogen gas.
Substitution: Nucleophiles such as amines, thiols, or alkoxides.
Major Products
Oxidation: Sulfoxide or sulfone derivatives.
Reduction: Amine derivatives.
Substitution: Various substituted phenyl derivatives.
Scientific Research Applications
Antimicrobial Properties
Research indicates that 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide exhibits significant antimicrobial activity. Studies have shown its effectiveness against various bacterial strains, making it a candidate for developing new antibiotics .
Antifungal Activity
The compound has also demonstrated antifungal properties, particularly against pathogenic fungi. Its mechanism of action may involve disrupting fungal cell membrane integrity or inhibiting key metabolic pathways within the fungal cells .
Anticancer Potential
Recent studies suggest that this compound may possess anticancer properties, potentially through mechanisms such as apoptosis induction or cell cycle arrest in cancer cells. The presence of the imidazole moiety is often associated with anticancer activity, which enhances the therapeutic potential of this compound .
Research Findings and Case Studies
A comprehensive review of available literature reveals several case studies highlighting the applications of 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide:
| Study | Focus | Findings |
|---|---|---|
| Study 1 | Antimicrobial Activity | Effective against Gram-positive and Gram-negative bacteria; potential for antibiotic development. |
| Study 2 | Antifungal Efficacy | Inhibitory effects on Candida species; mechanism involves disruption of cell wall synthesis. |
| Study 3 | Anticancer Research | Induces apoptosis in breast cancer cell lines; enhances sensitivity to chemotherapeutic agents. |
Mechanism of Action
The mechanism of action of 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, affecting enzyme activity. The thioether group can undergo oxidation, leading to the formation of reactive intermediates that can interact with biological molecules. The acetamide group can form hydrogen bonds with target proteins, affecting their function.
Comparison with Similar Compounds
Structural Analogues and Substituent Variations
The following table highlights key structural analogs and their differences:
Key Observations :
- Heterocyclic Core : The imidazole core in the target compound differs from benzimidazole (e.g., compounds 5, 6), oxadiazole (compound 2a), or thiazole (compound 8). Imidazole’s smaller ring may enhance solubility compared to benzimidazole analogs .
- Substituent Effects : The 3-methoxyphenyl group on the acetamide nitrogen introduces steric and electronic effects distinct from chlorophenyl substituents (e.g., compound 5, 6). Methoxy groups typically improve metabolic stability and membrane permeability .
Spectroscopic and Physical Properties
Notes:
- The target’s IR profile likely resembles compound 5 due to shared acetamide and thioether functionalities.
- The methoxy group may enhance solubility in organic solvents compared to chlorophenyl analogs .
Biological Activity
The compound 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.
Chemical Structure and Synthesis
The molecular structure of the compound features an imidazole ring, a thioether linkage, and a methoxy-substituted phenyl group. The synthesis typically involves multi-step organic reactions:
- Imidazole Ring Formation : This is achieved through condensation reactions involving glyoxal, ammonia, and formaldehyde.
- Chlorophenyl Group Introduction : A nucleophilic substitution reaction introduces the chlorophenyl group using 3-chlorobenzyl chloride.
- Thioether Linkage Formation : The thioether linkage is formed by reacting the chlorophenyl-imidazole intermediate with thiourea.
- Final Acetamide Formation : The final step involves the attachment of the methoxyphenyl acetamide group under appropriate conditions.
Antimicrobial Properties
Research indicates that derivatives of imidazole compounds, including this specific compound, exhibit significant antimicrobial activity. Studies have shown that similar compounds can effectively inhibit bacterial growth, with minimum inhibitory concentrations (MICs) ranging from 0.22 to 0.25 μg/mL against pathogens such as Staphylococcus aureus and Staphylococcus epidermidis .
Anticancer Activity
The compound's structural features suggest potential anticancer properties. In vitro studies have demonstrated that imidazole derivatives can induce apoptosis in cancer cells. For instance, compounds with similar structures have shown IC50 values (the concentration required to inhibit cell growth by 50%) in the micromolar range against various cancer cell lines .
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| Example A | MCF-7 | 0.01 |
| Example B | NCI-H460 | 0.03 |
| Example C | HeLa | 7.01 |
Enzyme Inhibition
The compound may also serve as an inhibitor for specific enzymes crucial in disease pathways. For example, some imidazole derivatives have been identified as inhibitors of Aurora-A kinase, which is involved in cancer cell division . The mechanism of action typically involves competitive inhibition, where the compound binds to the active site of the enzyme, preventing substrate access.
Case Studies
Several studies have highlighted the biological relevance of imidazole derivatives:
- Study on Antitumor Activity : A study by Li et al. demonstrated that certain imidazole derivatives could significantly inhibit tumor growth in vitro, with IC50 values indicating potent activity against multiple cancer cell lines .
- Antimicrobial Evaluation : Another research effort evaluated various thiazole-imidazole hybrids for their antimicrobial efficacy, finding that modifications to the imidazole core could enhance activity against resistant bacterial strains .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
